Cas no 17288-55-0 (5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE)

• Product Name: 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE
• CAS No: 17288-55-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD08448187
• CID: 1003158
• PubChem ID: 639512
• Update Time: 2025-06-08

5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE
• 5-methoxy-1H-Pyrrolo[3,2-b]pyridine-3-carboxaldehyde
• 3-formyl-5-methoxy-1H-pyrrolo< 3,2-b> pyridine
• 3-Formyl-5-methoxy-4-aza-indol
• 5-methoxy-1H-pyrrolo< 3,2-b> pyridine-3-carbaldehyde
• AB45394
• AC1LCYNW
• AG-A-86129
• CTK7A8635
• SBB069682
• W-206045
• 17288-55-0
• A811463
• DTXSID80348654
• InChI=1/C9H8N2O2/c1-13-8-3-2-7-9(11-8)6(5-12)4-10-7/h2-5,10H,1H
• SCHEMBL3035666
• DB-064880
• CS-0448564
• EN300-335957
• 1H-pyrrolo[3,2-b]pyridine-3-carboxaldehyde, 5-methoxy-
• ZRLKALRMNIQSGC-UHFFFAOYSA-N
• AKOS006288925

• MDL： MFCD08448187
• Inchi： 1S/C9H8N2O2/c1-13-8-3-2-7-9(11-8)6(5-12)4-10-7/h2-5,10H,1H3
• InChI Key： ZRLKALRMNIQSGC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(C=O)=CN2)N=1

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98

Additional information on 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE

5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE (CAS No. 17288-55-0): A Comprehensive Overview

5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE (CAS No. 17288-55-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential lead compound for drug development. This article provides a detailed overview of 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE, covering its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties and Structure

5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE is a heterocyclic compound with a molecular formula of C₁₁H₉NO₂. The compound features a pyrrolo[3,2-b]pyridine core with a methoxy substituent at the 5-position and an aldehyde group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting target for synthetic and medicinal chemists. The aldehyde group is particularly reactive and can participate in various chemical reactions, such as condensation and reduction, which are crucial for the synthesis of more complex molecules.

Synthesis Methods

The synthesis of 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE has been explored through several methodologies. One common approach involves the condensation of 5-methoxypyridine-3-carbaldehyde with an appropriate pyrrole derivative under suitable conditions. Another method involves the cyclization of a substituted acetylene derivative followed by oxidation to form the aldehyde group. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

Biological Activities

5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE has been studied for its potential biological activities, particularly in the context of drug discovery. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been reported to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Clinical Applications and Drug Development

The promising biological activities of 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE have led to its evaluation as a potential therapeutic agent. Several preclinical studies have been conducted to assess its efficacy and safety profile. These studies have shown that the compound is well-tolerated at therapeutic doses and exhibits good pharmacokinetic properties. Moreover, ongoing clinical trials are exploring its potential use in treating inflammatory diseases and certain types of cancer.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent research has shed light on new aspects of 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of this compound with enhanced biological activities. These derivatives were designed to improve solubility and bioavailability while maintaining or enhancing their therapeutic effects. Another study investigated the mechanism of action of 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE, revealing its ability to target specific proteins involved in inflammatory signaling pathways.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 5-METHOXY-1H-PYRROLO[3,2-B]PYRIDINE-3-CARBALDEHYDE are promising. Ongoing research aims to further optimize its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop new delivery systems that can improve its bioavailability and target specific tissues or organs. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of novel therapeutics for various diseases.